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Compound of Interest

Compound Name: Methyl 4-bromo-3-methylbenzoate

Cat. No.: B120632

An In-depth Technical Guide to Methyl 4-bromo-3-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 4-bromo-3-
methylbenzoate, a key intermediate in organic synthesis. The document details its chemical
identity, physical and chemical properties, and common applications in the development of
pharmaceuticals and other complex molecules. Special emphasis is placed on its role in Suzuki
coupling reactions and as a precursor in the total synthesis of natural products. Detailed
experimental protocols for its synthesis and relevant analytical methodologies are also
presented to aid researchers in its practical application.

Chemical Identity and Synonyms

The compound with the systematic IUPAC name methyl 4-bromo-3-methylbenzoate is a
substituted aromatic ester.[1] It is widely referenced in chemical literature and commercial
catalogs under various names and identifiers.

Table 1: Chemical Identification
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Identifier Value

IUPAC Name methyl 4-bromo-3-methylbenzoate[1]
CAS Number 148547-19-7[2]

Molecular Formula C9H9BrO2[1][2]

Molecular Weight 229.07 g/mol [2]

InChl Key GTZTYNPAPQKIIR-UHFFFAOYSA-N[1]
SMILES COC(=0)clccc(Br)c(C)el[1]

A variety of synonyms are used to refer to this compound, reflecting both common naming
conventions and cataloging systems.

Table 2: Synonyms and Alternative Names

Synonym

4-bromo-3-methylbenzoic acid methyl ester[3]

methyl 4-bromo-m-toluate[3]

4-bromo-m-toluic acid methyl ester[3]

Benzoic acid, 4-bromo-3-methyl-, methyl ester[3]

2-bromo-5-methoxycarbonyl toluene[3]

3-methyl-4-bromobenzoic acid methyl ester[3]

Physicochemical Properties

The physical and chemical properties of Methyl 4-bromo-3-methylbenzoate are crucial for its
handling, storage, and application in chemical reactions.

Table 3: Physicochemical Data

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.thermofisher.com/order/catalog/product/A19078.06
https://m.chemicalbook.com/ProductChemicalPropertiesCB1724372_EN.htm
https://www.thermofisher.com/order/catalog/product/A19078.06
https://m.chemicalbook.com/ProductChemicalPropertiesCB1724372_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1724372_EN.htm
https://www.thermofisher.com/order/catalog/product/A19078.06
https://www.thermofisher.com/order/catalog/product/A19078.06
https://www.fishersci.ca/shop/products/methyl-4-bromo-3-methylbenzoate-97-thermo-scientific/p-7024433
https://www.fishersci.ca/shop/products/methyl-4-bromo-3-methylbenzoate-97-thermo-scientific/p-7024433
https://www.fishersci.ca/shop/products/methyl-4-bromo-3-methylbenzoate-97-thermo-scientific/p-7024433
https://www.fishersci.ca/shop/products/methyl-4-bromo-3-methylbenzoate-97-thermo-scientific/p-7024433
https://www.fishersci.ca/shop/products/methyl-4-bromo-3-methylbenzoate-97-thermo-scientific/p-7024433
https://www.fishersci.ca/shop/products/methyl-4-bromo-3-methylbenzoate-97-thermo-scientific/p-7024433
https://www.benchchem.com/product/b120632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

White to off-white crystalline
Appearance . ] [1]
solid/fused solid

Melting Point 38-44 °C [2]

Boiling Point 287.4+20.0 °C (Predicted) [2]

Density 1.433+0.06 g/cm3 (Predicted) [2]

Solubility Soluble in Methanol [2]

Storage Temperature :oom Temperature, Sealed in 2]
ry

Synthesis and Experimental Protocols

Methyl 4-bromo-3-methylbenzoate is typically synthesized via the esterification of its
corresponding carboxylic acid, 4-bromo-3-methylbenzoic acid.

Synthesis of Methyl 4-bromo-3-methylbenzoate

A common and efficient method for the preparation of Methyl 4-bromo-3-methylbenzoate is
the Fischer esterification of 4-bromo-3-methylbenzoic acid using methanol in the presence of a
strong acid catalyst, such as concentrated sulfuric acid.[2]

Experimental Protocol:

o Reaction Setup: To a solution of 4-bromo-3-methylbenzoic acid (e.g., 3 g, 13.19 mmol) in
methanol (15 ml), a catalytic amount of concentrated sulfuric acid is carefully added.[2]

o Reflux: The reaction mixture is heated to reflux and maintained at this temperature for
approximately 14 hours to drive the equilibrium towards the ester product.[2]

o Work-up: After cooling the mixture to 0°C, it is neutralized with a saturated sodium
bicarbonate solution. The precipitated solid product is then collected by filtration.[2]

 Purification: The crude product is purified by silica gel column chromatography to yield pure
methyl 4-bromo-3-methylbenzoate as a white solid.[2] A reported yield for this procedure is
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97%.[2]

Synthesis of Methyl 4-bromo-3-methylbenzoate
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Caption: Fischer Esterification Workflow.

Applications in Organic Synthesis
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Methyl 4-bromo-3-methylbenzoate is a versatile building block in organic synthesis, primarily
utilized in cross-coupling reactions and as a starting material for the synthesis of complex
natural products.

Suzuki Coupling Reactions

As an aromatic ester containing a bromine atom, Methyl 4-bromo-3-methylbenzoate is an
excellent substrate for Suzuki coupling reactions. This palladium-catalyzed cross-coupling
reaction allows for the formation of a carbon-carbon bond between the aromatic ring and
various organoboron compounds, leading to the synthesis of biaryl compounds.[2] This
methodology is fundamental in drug discovery and materials science.
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Caption: Generalized Suzuki Coupling Workflow.
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Total Synthesis of (-)-Martinellic Acid

Methyl 4-bromo-3-methylbenzoate has been utilized as a key starting material in the total
synthesis of (-)-martinellic acid, a natural product with interesting biological activities. This
highlights the importance of this compound in providing a scaffold for the construction of
complex molecular architectures.

Analytical Methods

The purity and identity of Methyl 4-bromo-3-methylbenzoate and its precursors are typically
assessed using standard analytical techniques. For the precursor, 4-bromo-3-methylbenzoic
acid, reverse-phase high-performance liquid chromatography (RP-HPLC) is a suitable method.

[4]

Table 4: HPLC Method for 4-bromo-3-methylbenzoic acid

Parameter Condition

Column Newcrom R1

Acetonitrile (MeCN), Water, and Phosphoric

Mobile Phase i

Acid

For Mass-Spec (MS) compatible applications,
Notes phosphoric acid should be replaced with formic

acid.[4]

Gas chromatography (GC) is also a suitable method for assessing the purity of the final ester
product, as indicated by assay specifications from commercial suppliers.[1]

Safety and Handling

Appropriate safety precautions should be taken when handling Methyl 4-bromo-3-
methylbenzoate and its reagents. It is classified as an irritant to the eyes, respiratory system,
and skin.[5] Standard personal protective equipment, including safety goggles, gloves, and a
lab coat, should be worn. Work should be conducted in a well-ventilated fume hood.

Conclusion
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Methyl 4-bromo-3-methylbenzoate is a valuable and versatile intermediate in organic
synthesis. Its utility in forming carbon-carbon bonds through Suzuki coupling and its application
in the synthesis of complex natural products make it a compound of significant interest to
researchers in drug development and other areas of chemical science. The straightforward
synthesis and well-characterized properties of this compound further enhance its utility in a
research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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